Cas no 15500-60-4 (N,N-Bis(trimethylsilyl)formamide)
15500-60-4 structure
Product Name:N,N-Bis(trimethylsilyl)formamide
CAS No:15500-60-4
MF:C7H19NOSi2
MW:189.402863740921
CID:50122
PubChem ID:84952
Update Time:2025-04-18
N,N-Bis(trimethylsilyl)formamide Chemical and Physical Properties
Names and Identifiers
-
- N,N-Bis(trimethylsilyl)formamide
- BSF
- N,N-Di-trimethylsilylformamide
- Bis(trimethylsilyl)formamide
- NS00051747
- FXX3KFS75F
- Formamide, 2TMS derivative
- Bis-N,N-(trimethylsilyl)formamide
- AKOS006230085
- SCHEMBL1971956
- FT-0741355
- EINECS 239-530-4
- UNII-FXX3KFS75F
- A809593
- DTXSID8065903
- Formamide, N,N-bis(trimethylsilyl)-
- 15500-60-4
-
- MDL: MFCD00014849
- Inchi: 1S/C7H19NOSi2/c1-10(2,3)8(7-9)11(4,5)6/h7H,1-6H3
- InChI Key: FRCLVJBDJNNNGI-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C)N(C=O)[Si](C)(C)C
Computed Properties
- Exact Mass: 189.10100
- Monoisotopic Mass: 189.10051730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 0.885 g/mL at 20 °C(lit.)
- Melting Point: 158 °C
- Boiling Point: 158 °C
- Flash Point: 37 °C
- Refractive Index: n20/D 1.437
- PSA: 20.31000
- LogP: 2.75050
N,N-Bis(trimethylsilyl)formamide Security Information
- Hazardous Material transportation number:UN 1993 3/PG 3
- WGK Germany:3
- Hazard Category Code: 10
- FLUKA BRAND F CODES:10-21
- HazardClass:3.2
- PackingGroup:III
- Safety Term:3.2
- Packing Group:III
- Risk Phrases:R10
- Packing Group:III
- Hazard Level:3.2
N,N-Bis(trimethylsilyl)formamide Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
N,N-Bis(trimethylsilyl)formamide Related Literature
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1. Condensation of N,N-bis(trimethylsilyl)formamide with aldehydes: a general method for the synthesis of 1-formamido-1-trimethylsilyloxyalkanesA. Peter Johnson,Richard W. A. Luke,Robert W. Steele J. Chem. Soc. Chem. Commun. 1986 1658
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2. Direct incorporation of a 6α(7α)-formamido group into penicillin and cephalosporin sulphides and sulphoxidesClive L. Branch,Michael J. Pearson,Terence C. Smale J. Chem. Soc. Perkin Trans. 1 1988 2865
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3. 6α(7α)-Formamido penicillins and cephalosporinsPeter H. Milner,Angela W. Guest,Frank P. Harrington,Roger J. Ponsford,Terence C. Smale,Andrew V. Stachulski J. Chem. Soc. Chem. Commun. 1984 1335
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4. Irreversible inhibition of mammalian and insect peptidylglycine α-hydroxylating monooxygenases (PHMS), peptide amidating enzymes, by N-formyl amidesMichael Klinge,Hengmiao Cheng,T. Mark Zabriskie,John C. Vederas J. Chem. Soc. Chem. Commun. 1994 1379
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Robert Southgate Contemp. Org. Synth. 1994 1 417
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